Urea ammonium nitrate
Description
UAN is a solution of urea and ammonium nitrate in water used as a fertilizer . The combination of urea and ammonium nitrate has an extremely low critical relative humidity (18% at 30 °C) and can therefore only be used in liquid fertilizers . The most commonly used grade of these fertilizer solutions is UAN 32.0.0 (32%N) known as UN32 or UN-32, which consists of 45% ammonium nitrate, 35% urea and only 20% water .
Synthesis Analysis
Liquid UAN fertilizer is relatively simple to produce. A heated solution containing dissolved urea is mixed with a heated solution of ammonium nitrate to make a clear liquid fertilizer . Half of the total N comes from the urea solution and half from the ammonium nitrate solution .Molecular Structure Analysis
UAN is a solution of urea and ammonium nitrate in water . The molecular formula of UAN is CH8N4O4 .Chemical Reactions Analysis
UAN is a basic solution. It reacts exothermically with acids . It can react with both oxidizing agents and reducing agents . Urea applied to the soil reacts with water and the soil enzyme urease and is rapidly converted to ammonium .Physical And Chemical Properties Analysis
UAN solutions contain a remarkably low amount of water and nevertheless have a low salt-out temperature . The solutions are quite corrosive towards mild steel (up to 0.5 inches (1.3 cm) per year on C1010 steel) and are therefore generally equipped with a corrosion inhibitor to protect tanks, pipelines, nozzles, etc .Safety And Hazards
Future Directions
The global UAN market stood at approximately 23 million tonnes in 2022 and is anticipated to grow at a CAGR of 3.8% during the forecast period until 2032 . The world will need more ammonia but cannot afford the emissions that come with its production . One strategy to reduce ammonia emissions is the application of urease inhibitors as additives to urea-based synthetic fertilizers and manure slurry to block the formation of ammonia .
properties
CAS RN |
15978-77-5 |
|---|---|
Product Name |
Urea ammonium nitrate |
Molecular Formula |
CH6N4O4 |
Molecular Weight |
138.08274 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
